Cas no 6601-00-9 (1,3-bis(3-methoxyphenyl)thiourea)

1,3-Bis(3-methoxyphenyl)thiourea is a thiourea derivative featuring methoxyphenyl substituents at the 1 and 3 positions. This compound is of interest in organic synthesis and coordination chemistry due to its ability to act as a ligand, forming stable complexes with transition metals. The methoxy groups enhance solubility in organic solvents, facilitating its use in homogeneous reaction systems. Its thiourea moiety provides strong hydrogen-bonding capabilities, making it useful in molecular recognition and supramolecular chemistry applications. The compound’s structural rigidity and electron-donating properties also contribute to its utility in the development of advanced materials and catalysts. High purity grades are available for research and industrial applications.

1,3-bis(3-methoxyphenyl)thiourea structure

6601-00-9 structure

Product Name:1,3-bis(3-methoxyphenyl)thiourea

CAS No:6601-00-9

MF:C₁₅H₁₆N₂O₂S

MW:288.364742279053

CID:962970

PubChem ID:2824042

Update Time:2025-06-09

1,3-bis(3-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- 1,3-bis(3-methoxyphenyl)thiourea
- 1,3-bis(3-methoxyphenyl)-2-thiourea
- 1,3-bis-(3-methoxy-phenyl)-thiourea
- 1,3-di(3-methoxyphenyl)thiourea
- AC1ME7PQ
- CTK2F7234
- N,N'-Bis-(3-methoxy-phenyl)-thioharnstoff
- N,N'-bis-(3-methoxy-phenyl)-thiourea
- N,N'-Bis-< 3-methoxy-phenyl> -thioharnstoff
- N,N'-di(3-methoxyphenyl)thiourea
- N-m-Anisoyl-thioharnstoff
- NSC209018
- Oprea1_268602
- A913888
- N,N'-bis(3-methoxyphenyl)thiourea
- SCHEMBL3822948
- DTXSID40384957
- NSC-209018
- CS-0363761
- AKOS002272076
- 6601-00-9
- MDL： MFCD00123817
- Inchi： 1S/C15H16N2O2S/c1-18-13-7-3-5-11(9-13)16-15(20)17-12-6-4-8-14(10-12)19-2/h3-10H,1-2H3,(H2,16,17,20)
- InChI Key： QEAYQEGWKKNUSF-UHFFFAOYSA-N
- SMILES： S=C(NC1C=CC=C(C=1)OC)NC1C=CC=C(C=1)OC

Computed Properties

Exact Mass: 288.09338
Monoisotopic Mass: 288.09324893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 74.6Å²

Experimental Properties

PSA: 42.52
LogP: 3.65870

1,3-bis(3-methoxyphenyl)thiourea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A624439-1g	1,3-Bis(3-methoxyphenyl)thiourea	6601-00-9	95+%	1g	$490.0	2024-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1434431-1g	1,3-Bis(3-methoxyphenyl)thiourea	6601-00-9	95+%	1g	￥4377.00	2024-05-04
Crysdot LLC	CD12045671-1g	1,3-Bis(3-methoxyphenyl)thiourea	6601-00-9	95+%	1g	$485	2024-07-24
Crysdot LLC	CD12045671-5g	1,3-Bis(3-methoxyphenyl)thiourea	6601-00-9	95+%	5g	$1107	2024-07-24
Crysdot LLC	CD12045671-10g	1,3-Bis(3-methoxyphenyl)thiourea	6601-00-9	95+%	10g	$1548	2024-07-24